Cas no 2413898-09-4 (1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide)

• Product Name: 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide
• CAS No: 2413898-09-4
• MF: C₁₂H₂₅Br₂N
• MW: 343.141602277756
• MDL: MFCD32663180
• CID: 5674653
• PubChem ID: 165789284
• Update Time: 2025-10-31

1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-4-tert-butylpiperidine hydrobromide
• 2413898-09-4
• EN300-26619491
• 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide

• MDL： MFCD32663180
• Inchi： 1S/C12H24BrN.BrH/c1-12(2,3)11-5-9-14(10-6-11)8-4-7-13;/h11H,4-10H2,1-3H3;1H
• InChI Key： AOUBEBVYHABHHP-UHFFFAOYSA-N
• SMILES： BrCCCN1CCC(CC1)C(C)(C)C.Br

Computed Properties

• Exact Mass: 343.03333g/mol
• Monoisotopic Mass: 341.03537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide

1-(3-Bromopropyl)-4-tert-butylpiperidine Hydrobromide: A Comprehensive Overview

The compound with CAS No. 2413898-09-4, commonly referred to as 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and recent advancements in its utilization across different industries.

1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide is an organobromine compound that features a piperidine ring substituted with a tert-butyl group at the 4-position and a 3-bromopropyl group at the 1-position. The piperidine ring, a six-membered saturated ring with one nitrogen atom, serves as the backbone of this molecule. The tert-butyl group adds steric bulk to the structure, while the bromine atom in the propyl chain introduces reactivity and functional versatility. This combination makes the compound highly suitable for various chemical transformations and applications.

Recent studies have highlighted the importance of organobromine compounds like 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide in medicinal chemistry. The presence of bromine atoms often facilitates nucleophilic substitutions, making such compounds valuable intermediates in drug synthesis. For instance, researchers have explored the use of this compound as a precursor for developing bioactive molecules targeting specific therapeutic areas such as cancer and neurodegenerative diseases.

The synthesis of 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide typically involves multi-step processes that include alkylation and bromination reactions. One common approach is the alkylation of 4-tert-butylpiperidine with a bromoalkane followed by protonation to yield the hydrobromide salt. This method ensures high purity and structural integrity, which are crucial for its intended applications.

In terms of physical properties, 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide exhibits a melting point of approximately 200°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, while it shows limited solubility in non-polar solvents like hexane and dichloromethane. These properties make it suitable for use in both aqueous and organic reaction media.

One of the most promising areas of application for 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide is in materials science. Researchers have investigated its potential as a precursor for synthesizing advanced polymers and materials with tailored mechanical properties. For example, recent studies have demonstrated its ability to form cross-linked polymer networks with enhanced thermal stability and mechanical strength.

Moreover, organobromine compounds like this one are increasingly being explored for their role in catalysis. The bromine atom can act as a leaving group in various catalytic cycles, enabling efficient transformations of organic substrates. This has led to its use in developing new catalysts for industrial processes such as olefin polymerization and hydrogenation reactions.

In conclusion, 1-(3-Bromopropyl)-4-tert-butylpiperidine hydrobromide (CAS No. 2413898-09-4) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing scientific innovation.